N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide

• IUPAC Name: N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide
• InChI: InChI=1S/C23H22N2O2/c1-17-12-13-20(24-22(26)15-18-8-4-2-5-9-18)21(14-17)25-23(27)16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H,24,26)(H,25,27)
• InChI Key: VKXQBWQZIJSZIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CC=CC=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol

Description

N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide is an organic compound with a complex molecular structure It is characterized by the presence of phenyl and acetamide groups, which contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling, which is widely used for forming carbon-carbon bonds. This reaction involves the use of boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium. Reaction conditions may vary depending on the desired transformation, but they generally involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It may be used in biochemical assays to study enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in their activity and subsequent physiological responses .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other phenylacetamide derivatives and aromatic anilides. Examples are N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide and N-(thiazol-2-yl)benzenesulfonamides .

Uniqueness

N-[4-methyl-2-[(2-phenylacetyl)amino]phenyl]-2-phenylacetamide is unique due to its specific molecular structure, which imparts distinct chemical and biological properties